Cas no 2648939-10-8 (2-Fluoroprop-2-ene-1-sulfonyl fluoride)

• Product Name: 2-Fluoroprop-2-ene-1-sulfonyl fluoride
• CAS No: 2648939-10-8
• MF: C₃H₄F₂O₂S
• MW: 142.124466896057
• MDL: MFCD33505554
• CID: 5671506
• PubChem ID: 165993310
• Update Time: 2025-05-21

2-Fluoroprop-2-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648939-10-8
• EN300-27116850
• 2-fluoroprop-2-ene-1-sulfonyl fluoride
• 2-Fluoroprop-2-ene-1-sulfonyl fluoride

• MDL： MFCD33505554
• Inchi： 1S/C3H4F2O2S/c1-3(4)2-8(5,6)7/h1-2H2
• InChI Key： PEYITTWSGTVLDA-UHFFFAOYSA-N
• SMILES： S(CC(=C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 141.99000686g/mol
• Monoisotopic Mass: 141.99000686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Fluoroprop-2-ene-1-sulfonyl fluoride

Introduction to 2-Fluoroprop-2-ene-1-sulfonyl fluoride (CAS No. 2648939-10-8)

2-Fluoroprop-2-ene-1-sulfonyl fluoride, with the CAS number 2648939-10-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluorinated propene moiety and a sulfonyl fluoride functional group. These features endow it with a range of properties that make it valuable for various applications, particularly in the development of new drugs and materials.

The chemical structure of 2-Fluoroprop-2-ene-1-sulfonyl fluoride can be represented as C₃H₃FOS. The presence of the fluorine atom and the sulfonyl fluoride group imparts specific reactivity and stability characteristics to the molecule. Fluorine, being highly electronegative, can significantly influence the electronic properties of the molecule, enhancing its reactivity in various chemical transformations. The sulfonyl fluoride group, on the other hand, is known for its ability to participate in nucleophilic substitution reactions, making it a useful intermediate in synthetic routes.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their potential to improve drug efficacy and bioavailability. 2-Fluoroprop-2-ene-1-sulfonyl fluoride is no exception. Its unique structure allows it to serve as a building block for the synthesis of more complex molecules with enhanced biological activity. For instance, studies have shown that fluorinated compounds can improve the metabolic stability and lipophilicity of drug candidates, which are crucial factors in drug design.

The synthetic versatility of 2-Fluoroprop-2-ene-1-sulfonyl fluoride has been demonstrated in several recent publications. One notable example is its use in the synthesis of novel antiviral agents. Researchers have utilized this compound as a key intermediate in the development of inhibitors targeting viral enzymes, such as proteases and polymerases. The ability to introduce fluorine atoms at specific positions within these inhibitors has been shown to enhance their binding affinity and selectivity, leading to more effective antiviral drugs.

Beyond antiviral applications, 2-Fluoroprop-2-ene-1-sulfonyl fluoride has also found utility in the synthesis of anticancer agents. Fluorinated compounds are known for their ability to modulate biological pathways involved in cancer progression, such as cell proliferation and apoptosis. By incorporating this compound into drug candidates, researchers have been able to develop molecules with improved pharmacological profiles and reduced side effects.

In addition to its applications in pharmaceutical research, 2-Fluoroprop-2-ene-1-sulfonyl fluoride has potential uses in materials science. The unique combination of fluorine and sulfonyl functionalities can be exploited to create polymers with enhanced thermal stability and chemical resistance. These properties make such materials suitable for a wide range of industrial applications, including coatings, adhesives, and electronic components.

The synthesis of 2-Fluoroprop-2-ene-1-sulfonyl fluoride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for its production. For example, transition metal-catalyzed reactions have been employed to achieve selective functionalization of the propene moiety, while green chemistry principles have been applied to minimize environmental impact.

In conclusion, 2-Fluoroprop-2-ene-1-sulfonyl fluoride (CAS No. 2648939-10-8) is a promising compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.